N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-isopropylphenyl)acetamide
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Description
N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-isopropylphenyl)acetamide is a useful research compound. Its molecular formula is C21H23N3O4 and its molecular weight is 381.432. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition Studies
N-(5-(2,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-isopropylphenyl)acetamide and its derivatives have been studied extensively for their inhibitory activities against various enzymes. These compounds have shown significant activity against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase enzymes (LOX), suggesting potential applications in treating conditions like Alzheimer's disease and inflammation (Rehman et al., 2013).
Antibacterial and Antifungal Properties
Research has also highlighted the antibacterial and antifungal potential of these compounds. Some derivatives have shown good inhibitory effects against various strains of Gram-negative and Gram-positive bacteria, as well as fungal species, indicating their potential as antimicrobial agents (Nafeesa et al., 2017); (Gul et al., 2017).
α-Glucosidase Inhibitory Potential
These compounds have been evaluated for their α-glucosidase inhibitory potential, an important target in diabetes management. Some derivatives were found to be promising inhibitors, indicating their potential use in the treatment of diabetes (Iftikhar et al., 2019).
Antimicrobial and Anti-Proliferative Activities
The antimicrobial and anti-proliferative activities of certain derivatives have been explored. These compounds showed potent activity against Gram-positive bacteria and also demonstrated significant anti-proliferative effects against various cancer cell lines, suggesting a role in cancer therapy (Al-Wahaibi et al., 2021).
Anti-inflammatory and Anti-thrombotic Effects
Some derivatives have shown promising anti-inflammatory and anti-thrombotic effects in in-vitro and in-vivo models. This suggests their potential use in the development of new pharmaceutical products for treating inflammation and thrombosis (Basra et al., 2019).
Computational and Pharmacological Evaluation
Computational and pharmacological evaluations have been conducted on these compounds for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Such studies are crucial for understanding the drug-like properties and therapeutic potential of these compounds (Faheem, 2018).
Other Applications
These compounds have also been studied for various other applications, including as corrosion inhibitors (Yıldırım & Cetin, 2008), and in the design of novel derivatives with diverse biological activities, such as anticonvulsant properties (Nath et al., 2021).
Properties
IUPAC Name |
N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-propan-2-ylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4/c1-13(2)15-7-5-14(6-8-15)11-19(25)22-21-24-23-20(28-21)17-10-9-16(26-3)12-18(17)27-4/h5-10,12-13H,11H2,1-4H3,(H,22,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFCSKQZUKYVOPV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)C3=C(C=C(C=C3)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.